Cas no 163348-45-6 (Acetaldehyde,2-(5-pyrimidinyloxy)-)

• Product Name: Acetaldehyde,2-(5-pyrimidinyloxy)-
• CAS No: 163348-45-6
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 110205
• PubChem ID: 45080148
• Update Time: 2025-04-18

Acetaldehyde,2-(5-pyrimidinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde,2-(5-pyrimidinyloxy)-
• (5-Pyrimidinyloxy)acetaldehyde
• Acetaldehyde,(5-pyriMidinyloxy)-
• Acetaldehyde, (5-pyrimidinyloxy)- (9CI)
• 163348-45-6
• ACETALDEHYDE,(PYRIMIDIN-5-YLOXY)-

• Inchi： 1S/C6H6N2O2/c9-1-2-10-6-3-7-5-8-4-6/h1,3-5H,2H2
• InChI Key： ILYLDZFTLJKGRN-UHFFFAOYSA-N
• SMILES： O(CC=O)C1=CN=CN=C1

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08